Cas no 573-27-3 (Acetamide,N-(2-hydroxyphenyl)-N-methyl-)

• Product Name: Acetamide,N-(2-hydroxyphenyl)-N-methyl-
• CAS No: 573-27-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 377877
• PubChem ID: 220766
• Update Time: 2025-04-19

Acetamide,N-(2-hydroxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-hydroxyphenyl)-N-methyl-
• N-(2-hydroxyphenyl)-N-methylacetamide
• 2-(Methyl-acetyl-amino)-phenol
• 2-(N-acetyl-N-methylamino)phenol
• 2-Acetylmethylaminophenol
• acetic acid-(2-hydroxy-N-methyl-anilide)
• Essigsaeure-(2-hydroxy-N-methyl-anilid)
• N-acetyl-N-methyl-2-aminophenol
• o-hydroxy-N-methylacetanilide
• Acetamide, N-(2-hydroxyphenyl)-N-methyl-
• 573-27-3
• BVKYITPEOWCRLR-UHFFFAOYSA-N
• DTXSID20972816
• SCHEMBL5536970
• NSC4006
• N-(2-Hydroxyphenyl)-N-methylacetamide #
• NSC-4006

• Inchi： 1S/C9H11NO2/c1-7(11)10(2)8-5-3-4-6-9(8)12/h3-6,12H,1-2H3
• InChI Key： BVKYITPEOWCRLR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1N(C(C)=O)C

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.184
• Boiling Point: 301°Cat760mmHg
• Flash Point: 135.8°C
• Refractive Index: 1.59
• PSA: 40.54
• LogP: 1.37490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides